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Compound of Interest

Compound Name: Methyl 7-ketocholate
CAS No.: 10538-65-5
Cat. No.: B181856

Get Quote

\ J

Before disposal, the material must be accurately characterized to ensure regulatory compliance
under the Resource Conservation and Recovery Act (RCRA).

Substance ldentification

o Chemical Name: Methyl 7-ketocholate (Methyl 3

-hydroxy-7-0x0-5
-cholan-24-oate)[1][2]

o CAS Number: 10538-59-7[1][2][3][4]
¢ Physical State: White to off-white crystalline powder.[1]
¢ Solubility: Highly soluble in chloroform (

), dichloromethane (DCM), and methanol; insoluble in water.

Regulatory Status (RCRA)
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Methyl 7-ketocholate is not a P-listed (acutely toxic) or U-listed (toxic) waste under 40 CFR §
261.[1]33. However, it is a chemical intermediate and must be managed based on its
characteristics and the matrix (solvents) in which it is dissolved.

Characteristic Status Waste Code Implications

Not P-listed.[1][2] Treat as
Toxicity (Acute) Low (Irritant H315, H319) "Non-Regulated Chemical
Solid" if pure.[1]

DO0O01 if dissolved in flammable

Ignitability High (if in solvent)
solvents (MeOH, Acetone).[2]
o None (unless mixed with
Corrosivity Neutral
reagents).[1][2]
Do not release to drains.[1][2]
Eco-Toxicity Moderate [5] Bile acids can disrupt

aquatic endocrine systems.[1]

Part 2: The Disposal Decision Logic

Effective disposal relies on segregating the waste at the point of generation. Use the following
logic flow to determine the correct waste stream.
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Waste Generation:
Methyl 7-ketocholate

Physical State?

Powder Dissolved

Pure Solid / Powder Solution / Mother Liquor

Double Bag

BIN 1: Solid Chemical Waste Solvent Type?

Label: ‘Irritant, Organic Solid'

Contains Halogens

No Halogens

Halogenated Non-Halogenated
(DCM, Chloroform) (Methanol, Acetone)

BIN 2: Halogenated Waste BIN 3: Flammable Waste
Label: '‘Contains DCM/CHCI3' Label: ‘D001 Ignitable'

Click to download full resolution via product page

Figure 1:Decision matrix for segregating Methyl 7-ketocholate waste streams. Note that the
presence of halogenated solvents (like DCM) overrides other classifications due to incineration
requirements.

Part 3: Operational Protocols
Scenario A: Disposal of Pure Solid (Expired or Excess)

Context: You have a bottle of expired dry powder or scrapings from a filter funnel.
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Containment: Do not throw loose powder into a general trash bin.[1] Methyl 7-ketocholate
is a respiratory irritant (H335).[1][6][7]

Primary Packaging: Place the solid into a clear polyethylene bag or a wide-mouth high-
density polyethylene (HDPE) jar.

Labeling: Apply a hazardous waste label.

o Constituent: "Methyl 7-ketocholate" (Do not use abbreviations like "M-7-KC").[1][2]

o Hazard Checkbox: Mark "Irritant" and "Toxic" (due to general bioactive steroid
classification precautions).[1]

Consolidation: Place the sealed primary container into the lab's Solid Chemical Waste Drum.

Scenario B: Disposal of Reaction Mixtures (Liquid)

Context: You have mother liquor remaining after recrystallization, likely containing Methanol or

Dichloromethane.

Critical Rule: Never pour steroidal solutions down the sink. They are lipophilic and will adhere

to PVC piping, creating long-term contamination reservoirs.[1]

Identify the Solvent:

o If DCM/Chloroform: Use the Halogenated Waste carboy.[1] The high chlorine content
requires specific high-temperature incineration to prevent dioxin formation.[1]

o If Methanol/Acetone/Ethyl Acetate: Use the Non-Halogenated Organic carboy.[1]

pH Check (Self-Validating Step):

o Before adding to a communal waste carboy, dip a pH strip into your waste.

o Why? If you performed a hydrolysis step, your waste might be acidic. Mixing acid into a
waste container with organic bases (amines) can cause an exotherm or explosion.[1]

o Action: Neutralize to pH 6-8 if necessary before disposal.[1]
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Scenario C: Glassware & Empty Containers

Context: Empty reagent bottles or flasks with sticky residue.
e The Triple Rinse Rule:

o Rinse the container three times with a small volume of a suitable solvent (e.g., acetone or
methanol).

o Disposal of Rinsate: Pour the rinse solvent into the appropriate Liquid Waste container
(see Scenario B).

e Defacing:
o Once triple-rinsed, the bottle is legally "RCRA Empty."[1]
o Cross out the original label using a bold marker.[1]
o Remove the cap (discard cap in regular trash).[1]

o Final Stream: Place the glass bottle in the Glass Disposal Box or recycling bin, depending on
facility rules.

Part 4: Emergency Procedures (Spills)

Methyl 7-ketocholate powder is light and electrostatic.[1] A spill can easily become an
inhalation hazard.[1]

PPE Required: Nitrile gloves, lab coat, safety glasses, and an N95 respirator (if dust is visible).
 |solate: Mark the area.[1][8] Turn off nearby fans or drafts to prevent powder dispersal.[1]
o Wet Method (Preferred):

o Do not dry sweep.[1] This generates dust.[1]

o Cover the spill with paper towels dampened with water (or a water/surfactant mix).[1] The
water weighs down the powder.[1]
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o Note: While the compound is insoluble in water, the water acts as a physical binder to
prevent aerosolization.

o Clean Up: Scoop the damp towels and paste into a sealable plastic bag.[1]

o Final Polish: Wipe the surface with an alcohol-soaked wipe (methanol or ethanol) to
solubilize and remove the remaining hydrophobic residue.[1]

» Disposal: Label the bag as "Debris contaminated with Methyl 7-ketocholate” and place it in
the Solid Chemical Waste bin.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

e 1. 7-Ketocholesterol | C27H4402 | CID 91474 - PubChem [pubchem.ncbi.nim.nih.gov]

o 2. EPA Hazardous Waste Codes | Environmental Safety, Sustainability and Risk
[essr.umd.edu]

© 2026 BenchChem. All rights reserved. 6/8 Tech Support


https://pubchem.ncbi.nlm.nih.gov/compound/7-Ketocholesterol
https://pubchem.ncbi.nlm.nih.gov/compound/7-Ketocholesterol
https://www.benchchem.com/product/b181856/docs?utm_src=pdf-body#part-1-waste-characterization-hazard-profile
https://pubchem.ncbi.nlm.nih.gov/compound/7-Ketocholesterol
https://pubchem.ncbi.nlm.nih.gov/compound/7-Ketocholesterol
https://www.benchchem.com/product/b181856/docs?utm_src=pdf-body#part-1-waste-characterization-hazard-profile
https://pubchem.ncbi.nlm.nih.gov/compound/7-Ketocholesterol
https://pubchem.ncbi.nlm.nih.gov/compound/Methyl-7-ketocholate
https://pubchem.ncbi.nlm.nih.gov/compound/13990156
https://pubchem.ncbi.nlm.nih.gov/compound/7-Ketocholesterol
https://pubchem.ncbi.nlm.nih.gov/compound/7-Ketocholesterol
https://emsllcusa.com/chemistry-lab-waste-disposal/
https://pubchem.ncbi.nlm.nih.gov/compound/7-Ketocholesterol
https://emsllcusa.com/chemistry-lab-waste-disposal/
https://www.epa.gov/hw/defining-hazardous-waste-listed-characteristic-and-mixed-radiological-wastes
https://www.epa.gov/hw/defining-hazardous-waste-listed-characteristic-and-mixed-radiological-wastes
https://pubchem.ncbi.nlm.nih.gov/compound/7-Ketocholesterol
https://www.ncbi.nlm.nih.gov/books/NBK55878/
https://www.benchchem.com/product/b181856?utm_src=pdf-custom-synthesis#bc-rfq
https://pubchem.ncbi.nlm.nih.gov/compound/7-Ketocholesterol
https://essr.umd.edu/about/environmental-affairs/regulated-waste/epa-hazardous-waste-codes
https://essr.umd.edu/about/environmental-affairs/regulated-waste/epa-hazardous-waste-codes
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b181856?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE oty Operatng Gui

Check Availability & Pricing

3. 7-ketolithocholic Methyl Ester CAS 10538-59-7 Manufacturers, Suppliers, Factory - Home
Sunshine Pharma [hsppharma.com]

. 7-ketolithocholic Methyl ester | 10538-59-7 [chemicalbook.com]
. chemfax.com [chemfax.com]

. sigmaaldrich.com [sigmaaldrich.com]

. laboshop.com [laboshop.com]

. Safe Storage and Disposal of Chemicals in A Lab - Tion [tion.co.uk]

°
© (0] ~ » ol ey

. Methyl 7-ketocholate | C25H4005 | CID 13990156 - PubChem
[pubchem.ncbi.nim.nih.gov]

¢ 10. Chemistry Lab Waste Disposal - Environmental Marketing Services [emslicusa.com]
e 11. epa.gov [epa.goVv]

¢ To cite this document: BenchChem. [Part 1: Waste Characterization & Hazard Profile].
BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b181856/docs#part-1-waste-characterization-hazard-
profile]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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